6-(3,5-Dichlorophenyl)-2-formylphenol, 95%

• IUPAC Name: 3-(3,5-dichlorophenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H8Cl2O2/c14-10-4-9(5-11(15)6-10)12-3-1-2-8(7-16)13(12)17/h1-7,17H
• InChI Key: FNAFBJLKHYOXLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CC(=CC(=C2)Cl)Cl)O)C=O
• Molecular Formula: C13H8Cl2O2
• DSSTOX Substance ID: DTXSID30685288
• Molecular Weight: 267.10 g/mol
• CAS RN: 1261892-18-5

Description

6-(3,5-Dichlorophenyl)-2-formylphenol, 95% (also known as 6-DCPF) is an aromatic compound belonging to the class of phenols. It is a colorless solid that is soluble in various organic solvents. 6-DCPF has been extensively studied due to its potential applications in the fields of medicine, biochemistry, and analytical chemistry. This article will discuss the synthesis method of 6-DCPF, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

6-DCPF has been investigated for its potential applications in medicine, biochemistry, and analytical chemistry. In medicine, 6-DCPF has been studied for its potential to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain perception. In biochemistry, 6-DCPF has been used to study the structure and function of proteins. In analytical chemistry, 6-DCPF has been used as a reagent for the detection of metal ions and as a fluorescent probe for the detection of DNA and RNA.

Mechanism of Action

The mechanism of action of 6-DCPF is not fully understood. However, it is believed that 6-DCPF binds to the active site of the COX-2 enzyme and inhibits its activity. This inhibition of COX-2 leads to a decrease in the production of prostaglandins, which are involved in inflammation and pain perception.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-DCPF are still being studied. However, it is believed that 6-DCPF has anti-inflammatory, analgesic, and antipyretic effects. In addition, 6-DCPF has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-DCPF in laboratory experiments is its relatively low cost and availability. 6-DCPF is also relatively easy to synthesize and can be used in a variety of experiments. However, 6-DCPF is not very stable and can degrade over time. In addition, 6-DCPF can be toxic and should be handled with care.

Future Directions

The potential applications of 6-DCPF are still being explored. One potential future direction is to investigate the use of 6-DCPF as an anti-cancer agent. In addition, 6-DCPF could be used to study the structure and function of proteins involved in inflammation and pain perception. Furthermore, 6-DCPF could be used as a fluorescent probe for the detection of DNA and RNA. Finally, 6-DCPF could be used as a reagent for the detection of metal ions.

Synthesis Methods

6-DCPF can be synthesized from the reaction of 3,5-dichloroaniline with formaldehyde in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction is carried out at elevated temperatures (typically around 100°C) and requires stirring for several hours. The reaction yields a mixture of 6-DCPF and other by-products, which can be separated by column chromatography.